Hydrogencarbonic acid iron
Cat. No. B8715067
Key on ui cas rn:
10290-71-8
M. Wt: 291.72 g/mol
InChI Key: YPJCVYYCWSFGRM-UHFFFAOYSA-H
Attention: For research use only. Not for human or veterinary use.
Patent
US06150547
Procedure details
Mixing of solution containing a carbonic acid, a hydrogencarbonic acid, or a carbonic acid and a hydrogencarbonic acid (solution A) and a solution containing iron and a partial hydrolyzate of casein (solution B) using hydrolyzates of casein prepared by partial hydrolysis of casein with a protease in advance to give a carbonic acid- and/or hydrogencarbonic acid-iron-partial hydrolyzates of casein complex. However, the molar concentration of iron ion in solution B is made 1/3 or less of those of a carbonic acid and a hydrogencarbonic acid ions dissolved in a mixed solution of A and B. The molar number of partial hydrolyzates of casein in solution B is adjusted to 11/1,000 molar number of iron ion in solution B calculated as casein before hydrolysis.
Name
carbonic acid
Name
hydrogencarbonic acid iron
Identifiers
|
REACTION_CXSMILES
|
[C:1](=[O:4])([OH:3])[OH:2].[Fe:5]>>[C:1](=[O:2])([OH:4])[OH:3].[C:1](=[O:2])([OH:4])[OH:3].[Fe:5] |f:3.4|
|
Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
[Fe]
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Fe]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Mixing of solution
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
prepared by partial hydrolysis of casein with a protease in advance
|
Outcomes
Product
|
Name
|
carbonic acid
|
|
Type
|
product
|
|
Smiles
|
C(O)(O)=O
|
|
Name
|
hydrogencarbonic acid iron
|
|
Type
|
product
|
|
Smiles
|
C(O)(O)=O.[Fe]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US06150547
Procedure details
Mixing of solution containing a carbonic acid, a hydrogencarbonic acid, or a carbonic acid and a hydrogencarbonic acid (solution A) and a solution containing iron and a partial hydrolyzate of casein (solution B) using hydrolyzates of casein prepared by partial hydrolysis of casein with a protease in advance to give a carbonic acid- and/or hydrogencarbonic acid-iron-partial hydrolyzates of casein complex. However, the molar concentration of iron ion in solution B is made 1/3 or less of those of a carbonic acid and a hydrogencarbonic acid ions dissolved in a mixed solution of A and B. The molar number of partial hydrolyzates of casein in solution B is adjusted to 11/1,000 molar number of iron ion in solution B calculated as casein before hydrolysis.
Name
carbonic acid
Name
hydrogencarbonic acid iron
Identifiers
|
REACTION_CXSMILES
|
[C:1](=[O:4])([OH:3])[OH:2].[Fe:5]>>[C:1](=[O:2])([OH:4])[OH:3].[C:1](=[O:2])([OH:4])[OH:3].[Fe:5] |f:3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Fe]
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Fe]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Mixing of solution
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
prepared by partial hydrolysis of casein with a protease in advance
|
Outcomes
Product
|
Name
|
carbonic acid
|
|
Type
|
product
|
|
Smiles
|
C(O)(O)=O
|
|
Name
|
hydrogencarbonic acid iron
|
|
Type
|
product
|
|
Smiles
|
C(O)(O)=O.[Fe]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
